(3,4-Difluorophenyl)(4-(((4,5-dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)methanone

• IUPAC Name: (3,4-difluorophenyl)-[4-(4,5-dihydro-1,3-thiazol-2-ylsulfanylmethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H18F2N2OS2/c17-13-2-1-12(9-14(13)18)15(21)20-6-3-11(4-7-20)10-23-16-19-5-8-22-16/h1-2,9,11H,3-8,10H2
• InChI Key: ZCTXMPDXIWQMNB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSC2=NCCS2)C(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C16H18F2N2OS2
• Molecular Weight: 356.5 g/mol
• CAS No.: 1396874-98-8

Description

(3,4-Difluorophenyl)(4-(((4,5-dihydrothiazol-2-yl)thio)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H18F2N2OS2 and its molecular weight is 356.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• A study by Mallesha and Mohana (2014) reported the synthesis of 2,4-difluorophenyl (piperidin-4-yl)methanone oxime derivatives and their in vitro antibacterial and antifungal activities. Some derivatives showed good antimicrobial activity against pathogenic bacterial and fungal strains, suggesting potential for further research in this area (Mallesha & Mohana, 2014).

Synthesis Techniques

• Research on the synthesis of this compound and its derivatives has been explored, focusing on the use of accessible starting materials and achieving reasonable yields. For example, Rui (2010) discussed a synthesis approach using piperidine-4-carboxylic acid and ethyl carbonochloridate (Zheng Rui, 2010).

Structural and Theoretical Studies

• Karthik et al. (2021) conducted thermal, optical, etching, and structural studies on related compounds, employing techniques like X-ray diffraction and energy framework analysis. Their findings provided insights into the molecular structure and stability of these compounds (Karthik et al., 2021).

Insecticidal Activity

• Ding et al. (2019) synthesized new piperidine thiazole compounds and tested their insecticidal activities. Some compounds exhibited significant lethality against armyworms, highlighting their potential as insecticides (Ding et al., 2019).

Potential as a Dipeptidyl Peptidase IV Inhibitor

• A study by Ammirati et al. (2009) identified a compound with a similar structure as a potent dipeptidyl peptidase IV inhibitor, suggesting its potential use in treating type 2 diabetes (Ammirati et al., 2009).